Cas no 2361608-31-1 (N-[(1R)-1-(dimethylcarbamoyl)-2-phenylethyl]prop-2-enamide)

• Product Name: N-[(1R)-1-(dimethylcarbamoyl)-2-phenylethyl]prop-2-enamide
• CAS No: 2361608-31-1
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 6251647
• PubChem ID: 139016669
• Update Time: 2025-06-08

N-[(1R)-1-(dimethylcarbamoyl)-2-phenylethyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-7531155
• (2R)-N,N-Dimethyl-3-phenyl-2-(prop-2-enoylamino)propanamide
• 2361608-31-1
• N-[(1R)-1-(dimethylcarbamoyl)-2-phenylethyl]prop-2-enamide
• Z3292142546

• Inchi： 1S/C14H18N2O2/c1-4-13(17)15-12(14(18)16(2)3)10-11-8-6-5-7-9-11/h4-9,12H,1,10H2,2-3H3,(H,15,17)/t12-/m1/s1
• InChI Key： DGZPBHSFDHTQIE-GFCCVEGCSA-N
• SMILES： O=C([C@@H](CC1C=CC=CC=1)NC(C=C)=O)N(C)C

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.4Ų

Additional information on N-[(1R)-1-(dimethylcarbamoyl)-2-phenylethyl]prop-2-enamide

Professional Introduction to N-[(1R)-1-(dimethylcarbamoyl)-2-phenylethyl]prop-2-enamide (CAS No. 2361608-31-1)

N-[(1R)-1-(dimethylcarbamoyl)-2-phenylethyl]prop-2-enamide, identified by its CAS number 2361608-31-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in drug discovery and molecular biology research. The unique stereochemistry and functional groups present in this compound make it a promising candidate for further investigation, particularly in the development of novel therapeutic agents.

The structural elucidation of N-[(1R)-1-(dimethylcarbamoyl)-2-phenylethyl]prop-2-enamide reveals a prop-2-enamide backbone substituted with a (1R)-configured 1-(dimethylcarbamoyl)-2-phenylethyl group. This configuration is critical for the compound's biological activity, as the stereochemical purity can significantly influence its interactions with biological targets. The presence of the dimethylcarbamoyl moiety enhances the compound's solubility and stability, making it more amenable for formulation into pharmaceutical products.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of N-[(1R)-1-(dimethylcarbamoyl)-2-phenylethyl]prop-2-enamide with greater accuracy. Molecular docking studies have shown that this compound exhibits promising binding affinity to various enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary studies indicate that it may interact with enzymes involved in metabolic pathways, potentially offering benefits in the treatment of metabolic disorders.

In addition to its pharmacological potential, N-[(1R)-1-(dimethylcarbamoyl)-2-phenylethyl]prop-2-enamide has been explored for its role in biochemical research. Its unique structural features make it a valuable tool for studying enzyme mechanisms and substrate specificity. Researchers have utilized this compound to investigate the catalytic activity of various enzymes, providing insights into their function and regulation. These studies not only contribute to our fundamental understanding of biological processes but also aid in the design of more effective drugs.

The synthesis of N-[(1R)-1-(dimethylcarbamoyl)-2-phenylethyl]prop-2-enamide presents both challenges and opportunities for synthetic chemists. The stereochemistry of the (1R) configuration requires precise control during synthesis to ensure high enantiomeric purity. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral auxiliary-assisted reactions, have been employed to achieve this goal. These techniques not only enhance the yield and efficiency of the synthesis but also improve the overall quality of the final product.

Industrial-scale production of N-[(1R)-1-(dimethylcarbamoyl)-2-phenylethyl]prop-2-enamide is another area of focus. Researchers are continuously seeking ways to optimize synthetic routes for cost-effectiveness and scalability. Recent innovations in continuous flow chemistry have shown promise in streamlining the production process, reducing waste, and improving yield. These advancements are crucial for making high-value compounds like this one more accessible for clinical and research applications.

The regulatory landscape for pharmaceutical compounds like N-[(1R)-1-(dimethylcarbamoyl)-2-phenylethyl]prop-2-enamide is stringent but well-established. Compliance with guidelines set forth by agencies such as the FDA and EMA is essential for ensuring safety and efficacy. Manufacturers must navigate complex regulatory requirements throughout the development process, from preclinical studies to clinical trials. Despite these challenges, the potential benefits of this compound make it a worthwhile investment for pharmaceutical companies looking to expand their portfolio.

The future prospects for N-[(1R)-1-(dimethylcarbamoyl)-2-phenylethyl]prop-2-enamide are bright, with ongoing research uncovering new applications and therapeutic possibilities. Collaborative efforts between academia and industry are crucial for translating laboratory discoveries into tangible medical advancements. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.